2-chloro-6-fluoro-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}benzamide

• IUPAC Name: 2-chloro-6-fluoro-N-[2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl]benzamide
• InChI: InChI=1S/C19H15ClFNO3/c20-14-3-1-4-15(21)18(14)19(24)22-11-16(23)12-6-8-13(9-7-12)17-5-2-10-25-17/h1-10,16,23H,11H2,(H,22,24)
• InChI Key: JVWYDCGEGKWVPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)NCC(C2=CC=C(C=C2)C3=CC=CO3)O)F
• Molecular Formula: C19H15ClFNO3
• Molecular Weight: 359.8 g/mol

Description

2-chloro-6-fluoro-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. It is a member of the benzamide family of compounds and is known for its unique biochemical and physiological effects.

Scientific Research Applications

Synthesis and Spectroscopic Properties

Several studies have explored the synthesis and spectroscopic properties of compounds with structural similarities or functionalities related to 2-chloro-6-fluoro-N-{2-[4-(furan-2-yl)phenyl]-2-hydroxyethyl}benzamide. For instance, the synthesis of acylthioureas with significant anti-pathogenic activity, particularly against strains known for their ability to grow in biofilms, demonstrates the potential of derivatives for the development of novel antimicrobial agents with antibiofilm properties (Limban et al., 2011). Another study focused on the synthesis and coordination of phenyl isocyanides, revealing insights into their reactivity and potential for forming complexes with metal ions, which could be leveraged in materials science or catalysis (Facchin et al., 2002).

Biological Activity and Applications

Research into the biological activity of structurally related compounds has identified several potential applications. For example, derivatives have been synthesized with preliminary herbicidal activity, suggesting their use in agricultural settings (Li et al., 2008). Additionally, thiazolopyrimidine derivatives exhibit antinociceptive and anti-inflammatory properties, indicating potential for therapeutic applications in pain management and inflammation treatment (Selvam et al., 2012).

Fluorescence and Imaging Applications

The development of phenoxazine-based fluorescent chemosensors for the dual-channel detection of Cd2+ and CN− ions, with applications in bio-imaging in live cells and zebrafish, highlights the versatility of structurally related compounds in analytical chemistry and environmental monitoring (Ravichandiran et al., 2020).

Material Science and Polymer Applications

Studies on the synthesis of polymers and materials science applications reveal the potential of related compounds in creating advanced materials. For instance, the synthesis of ortho-linked polyamides based on specific ether-derived compounds showcases the development of materials with high thermal stability and solvent resistance, suitable for various industrial applications (Hsiao et al., 2000).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to target enzymes such as reverse transcriptase .

Mode of Action

The compound’s mode of action is likely to involve interaction with its target enzyme, potentially inhibiting its function. For instance, a molecule with a -CF3 group attached to a tertiary stereogenic center in a hetero aliphatic ring exhibited improved drug potency toward reverse transcriptase enzyme inhibition .

Biochemical Pathways

Compounds with similar structures have been involved in pathways such as the suzuki–miyaura (sm) coupling reaction , which involves the formation of carbon-carbon bonds.

Pharmacokinetics

The presence of a -cf3 group in similar compounds has been associated with improved drug potency .

Result of Action

Similar compounds have shown to halt cancer cell growth through dna synthesis inhibition .

Action Environment

Environmental factors can significantly influence the compound’s action, efficacy, and stability. For instance, the fluorine’s electronegativity, size, electrostatic interactions, and lipophilicity are widely recognized factors that significantly impact the chemical reactivity, physico-chemical behavior, and biological activity .